molecular formula C4H6BrO2- B8525525 2-Bromo-2-methylpropanoate

2-Bromo-2-methylpropanoate

Cat. No.: B8525525
M. Wt: 165.99 g/mol
InChI Key: XXSPGBOGLXKMDU-UHFFFAOYSA-M
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Description

2-Bromo-2-methylpropanoate is a useful research compound. Its molecular formula is C4H6BrO2- and its molecular weight is 165.99 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C4H6BrO2-

Molecular Weight

165.99 g/mol

IUPAC Name

2-bromo-2-methylpropanoate

InChI

InChI=1S/C4H7BrO2/c1-4(2,5)3(6)7/h1-2H3,(H,6,7)/p-1

InChI Key

XXSPGBOGLXKMDU-UHFFFAOYSA-M

Canonical SMILES

CC(C)(C(=O)[O-])Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

An azide functionalized ATRP initiator (azidepropyl 2-bromoisobutyrate, AzPBIB) was prepared by the esterification reaction of azide propanol with α-bromoisobutyryl bromide in anhydrous THF at 0° C. for overnight. AzPBIB was then introduced to alkyne-functionalized PEG copolymer via click chemistry. In a typical procedure, poly(OEGMA-co-PgTEGMA) (0.1 g, 0.09 mmol based on alkyne groups), AzPBIB (9.2 mg, 0.037 mmol), CuBr (5.3 mg, 0.037 mmol), PMDETA (6.4 mg, 0.037 mmol) and DMF (0.5 mL) were added to a Schlenk tube. The reaction tube was degassed by three freeze-pump-thaw cycles, sealed under vacuum, and placed in a 40° C. oil bath for 24 h. After cooling to room temperature, the flask was exposed to air. After removing most of the solvents at reduced pressure, the residues were dissolved in DCM and passed through a neutral alumina column to remove copper catalysts. The solution was then concentrated under reduced pressure and precipitated in hexane. The isolated polymer poly(OEGMA-co-PgTEGMA-co-BIBTEGMA) was dried under vacuum. The bromoisobutyrate ratio in the final copolymer is approximately 12% as determined by 1H NMR analysis.
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